N-{2-[(2H-tetrazol-5-ylacetyl)amino]ethyl}-2H-tetrazole-5-carboxamide

• Molecular Formula: C7H10N10O2
• Molecular Weight: 266.22 g/mol
• IUPAC Name: N-[2-[[2-(2H-tetrazol-5-yl)acetyl]amino]ethyl]-2H-tetrazole-5-carboxamide
• InChI: InChI=1S/C7H10N10O2/c18-5(3-4-10-14-15-11-4)8-1-2-9-7(19)6-12-16-17-13-6/h1-3H2,(H,8,18)(H,9,19)(H,10,11,14,15)(H,12,13,16,17)
• InChI Key: PHYLIKXWOMJDAL-UHFFFAOYSA-N
• Canonical SMILES: C(CNC(=O)C1=NNN=N1)NC(=O)CC2=NNN=N2

Description

2-(2H-1,2,3,4-TETRAZOL-5-YL)-N-{2-[(2H-1,2,3,4-TETRAZOL-5-YL)FORMAMIDO]ETHYL}ACETAMIDE is a complex organic compound featuring two tetrazole rings. Tetrazoles are known for their stability and versatility in various chemical reactions, making them valuable in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

The synthesis of 2-(2H-1,2,3,4-TETRAZOL-5-YL)-N-{2-[(2H-1,2,3,4-TETRAZOL-5-YL)FORMAMIDO]ETHYL}ACETAMIDE typically involves the following steps:

Formation of Tetrazole Rings: The tetrazole rings can be synthesized through [3+2] cycloaddition reactions involving azides and nitriles.

Linking Tetrazole Rings: The tetrazole rings are then linked through a formamidoethyl group, which can be achieved using formamide and ethylamine under controlled conditions.

Final Assembly: The final compound is assembled by reacting the linked tetrazole intermediate with acetic anhydride to form the acetylated product.

Chemical Reactions Analysis

2-(2H-1,2,3,4-TETRAZOL-5-YL)-N-{2-[(2H-1,2,3,4-TETRAZOL-5-YL)FORMAMIDO]ETHYL}ACETAMIDE undergoes various chemical reactions:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines.

Substitution: The tetrazole rings can undergo substitution reactions with halogens or other nucleophiles, forming halogenated or substituted tetrazoles.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules due to its stability and reactivity.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in designing molecules that can interact with specific biological targets.

Industry: The compound is used in the development of new materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 2-(2H-1,2,3,4-TETRAZOL-5-YL)-N-{2-[(2H-1,2,3,4-TETRAZOL-5-YL)FORMAMIDO]ETHYL}ACETAMIDE involves its interaction with specific molecular targets. The tetrazole rings can form hydrogen bonds and coordinate with metal ions, influencing various biochemical pathways . The formamidoethyl group enhances its ability to interact with biological molecules, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Compared to other tetrazole-containing compounds, 2-(2H-1,2,3,4-TETRAZOL-5-YL)-N-{2-[(2H-1,2,3,4-TETRAZOL-5-YL)FORMAMIDO]ETHYL}ACETAMIDE is unique due to its dual tetrazole structure linked by a formamidoethyl group. Similar compounds include:

Candesartan: An angiotensin II receptor antagonist used in hypertension treatment.

Losartan: Another angiotensin II receptor antagonist with similar applications.

Tetrazole-based Energetic Compounds: Used in the development of high-energy materials.